Cas no 23903-48-2 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• CAS No: 23903-48-2
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 262639
• PubChem ID: 290221
• Update Time: 2025-04-19

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
• 2-benzamido-3-cyano-4,5-tetramethylenethiophene
• 2-Benzoylamino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene
• 2-benzoylamino-3-methyl-thiocrotonic acid
• 2-Benzoylamino-4,5,6,7-tetrahydro-benzo < b> thiophen-3-carbonitril
• 2-benzoylamino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbonitrile
• BRN 3277264
• Crotonic acid, 2-benzamido-3-methylthio-
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)benzamide
• SR-01000396994
• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide
• Cambridge id 5107420
• OKFHWMLGUMHKFC-UHFFFAOYSA-N
• BDBM50241256
• DTXSID50946702
• TimTec1_002133
• 23903-48-2
• ZINC00135906
• SR-01000396994-1
• CHEMBL233000
• SCHEMBL3285611
• Oprea1_438336
• NSC-153311
• AKOS000678779
• F0016-0417
• N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-benzamide
• NSC153311
• N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzenecarboximidic acid
• HMS1540A21
• Oprea1_099615
• F0878-0014
• AB00073818-01
• BRD-K43556194-001-01-9
• CS-0333512
• AG-205/32539042
• N~1~-(3-CYANO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL)BENZAMIDE
• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl

• MDL： MFCD00541149
• Inchi： 1S/C16H14N2OS/c17-10-13-12-8-4-5-9-14(12)20-16(13)18-15(19)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2,(H,18,19)
• InChI Key： OKFHWMLGUMHKFC-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 282.08282
• Monoisotopic Mass: 282.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 401.3°Cat760mmHg
• Flash Point: 196.5°C
• Refractive Index: 1.648
• PSA: 52.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides